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Compound of Interest

Compound Name: Cholesteryl 11-eicosenoate

CAS No.: 70832-37-0

Cat. No.: B15549041

Get Quote

CAS Number: 70832-37-0 Molecular Formula: C₄₇H₈₂O₂ Molecular Weight: 679.15 g/mol

This technical guide provides a comprehensive overview of Cholesteryl 11-eicosenoate, a

cholesteryl ester of significant interest in lipid research. This document is intended for

researchers, scientists, and drug development professionals, offering in-depth information on

its properties, synthesis, metabolism, and analytical methods, alongside a discussion of the

broader biological roles of cholesteryl esters. While specific research on Cholesteryl 11-
eicosenoate is limited, this guide draws upon established knowledge of long-chain

monounsaturated cholesteryl esters to provide a foundational understanding.

Physicochemical Properties
Cholesteryl 11-eicosenoate is an ester formed from the condensation of cholesterol and 11-

eicosenoic acid (also known as gondoic acid), a 20-carbon monounsaturated omega-9 fatty

acid. As a cholesteryl ester, it is a highly nonpolar lipid.[1]

Table 1: Physicochemical Data for Cholesteryl 11-eicosenoate
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Property Value Source

CAS Number 70832-37-0 [2]

Molecular Formula C₄₇H₈₂O₂ [2]

Molecular Weight 679.15 [2]

Synonyms

Cholesteryl cis-11-

eicosenoate, Cholesteryl

gondoate

[2]

Purity >99% (commercially available) [2]

Physical State Solid [2]

Storage Freezer (-20°C) [2]

Synthesis and Experimental Protocols
The synthesis of cholesteryl esters, including Cholesteryl 11-eicosenoate, can be achieved

through several established methods. These protocols are generally applicable to the

esterification of cholesterol with long-chain fatty acids.

General Synthesis of Cholesteryl Esters
A common method for synthesizing cholesteryl esters involves the reaction of cholesterol with a

fatty acid or its derivative.

Experimental Protocol: Esterification using a Versatile Organocatalyst[3]

This method utilizes a triphenylphosphine-sulfur trioxide adduct as a catalyst for the

esterification of cholesterol with a long-chain fatty acid.

Materials:

Cholesterol

11-Eicosenoic acid
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Triphenylphosphine-sulfur trioxide (Ph₃P·SO₃) adduct

Toluene (anhydrous)

Procedure:

In a round-bottom flask, dissolve equimolar amounts of cholesterol and 11-eicosenoic acid in

anhydrous toluene.

Add a catalytic amount of the triphenylphosphine-sulfur trioxide adduct to the solution.

Heat the reaction mixture at 110°C under an inert atmosphere (e.g., nitrogen or argon).

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel, using a hexane/ethyl

acetate gradient to yield pure Cholesteryl 11-eicosenoate.

Diagram 1: General Workflow for Cholesteryl Ester Synthesis
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Caption: A generalized workflow for the synthesis of cholesteryl esters.
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Biological Role and Signaling Pathways
Cholesteryl esters are the primary form for cholesterol transport in the bloodstream and for

storage within cells in lipid droplets.[1] The metabolism of cholesteryl esters is a critical process

for maintaining cellular cholesterol homeostasis.

Cholesteryl Ester Metabolism
The metabolic pathway of cholesteryl esters involves their synthesis by acyl-CoA:cholesterol

acyltransferase (ACAT) in the endoplasmic reticulum and their hydrolysis back to free

cholesterol and fatty acids by cholesterol esterases.[1]

Diagram 2: Cellular Cholesteryl Ester Metabolism
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Caption: Overview of the synthesis and hydrolysis of cholesteryl esters in a cell.

Involvement in Signaling
While specific signaling pathways directly modulated by Cholesteryl 11-eicosenoate have not

been elucidated, cholesteryl esters as a class are known to influence cellular signaling,

primarily through their impact on the composition and structure of cellular membranes and lipid

rafts. The fatty acid component of the cholesteryl ester can significantly influence these effects.

Research on the methyl ester of 11-eicosenoic acid, methyl cis-11-eicosenoate, has shown

that it can trigger immune responses by stimulating the production of inflammatory metabolites.

[4] This suggests that the 11-eicosenoate moiety, when part of a lipid molecule, may have

immunomodulatory properties.

Analytical Methodologies
The analysis of Cholesteryl 11-eicosenoate and other cholesteryl esters in biological samples

is typically performed using chromatographic and mass spectrometric techniques.

Mass Spectrometry
Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a powerful tool for the

quantification of cholesteryl esters.[5] Cholesteryl esters form ammonium adducts in positive

ion mode and generate a characteristic fragment ion of m/z 369 upon collision-induced

fragmentation, which corresponds to the cholesterol backbone.[5][6] This allows for the specific

detection and quantification of various cholesteryl ester species in a complex lipid extract.

Experimental Protocol: Analysis of Cholesteryl Esters by ESI-MS/MS[5]

Sample Preparation:

Extract total lipids from the biological sample using a suitable solvent system (e.g.,

chloroform/methanol).

Dry the lipid extract under a stream of nitrogen.

Reconstitute the dried lipid extract in an appropriate solvent for mass spectrometry analysis,

often containing an internal standard (e.g., a deuterated cholesteryl ester).
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Mass Spectrometry Analysis:

Perform direct flow injection analysis of the lipid extract into the ESI-MS/MS system.

Use a precursor ion scan for m/z 369 to identify all cholesteryl ester species present in the

sample.

For quantification, use selected reaction monitoring (SRM) for the specific transition of the

protonated molecule of Cholesteryl 11-eicosenoate to the m/z 369 fragment.

Diagram 3: Analytical Workflow for Cholesteryl Ester Analysis
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Click to download full resolution via product page

Caption: A typical workflow for the identification and quantification of cholesteryl esters.

Conclusion and Future Directions
Cholesteryl 11-eicosenoate represents one of many long-chain monounsaturated cholesteryl

esters found in biological systems. While its specific biological functions are yet to be fully

elucidated, the general roles of cholesteryl esters in cholesterol transport, storage, and

modulation of membrane properties provide a framework for understanding its potential

significance. Further research is needed to investigate the specific interactions and signaling

pathways that may be influenced by Cholesteryl 11-eicosenoate, particularly given the known

bioactivity of its constituent fatty acid. Advances in lipidomics and mass spectrometry will

undoubtedly facilitate a deeper understanding of the roles of individual cholesteryl ester

species in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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